Cas no 89358-59-8 (Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl-)

Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl- structure
89358-59-8 structure
Product Name:Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl-
CAS No:89358-59-8
MF:C18H19OP
MW:282.316625833511
CID:603253
PubChem ID:13202535
Update Time:2025-04-19

Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, (1-cyclopenten-1-ylmethyl)diphenyl-
    • [cyclopenten-1-ylmethyl(phenyl)phosphoryl]benzene
    • 89358-59-8
    • DTXSID70527193
    • [(Cyclopent-1-en-1-yl)methyl](oxo)diphenyl-lambda~5~-phosphane
    • Inchi: 1S/C18H19OP/c19-20(15-16-9-7-8-10-16,17-11-3-1-4-12-17)18-13-5-2-6-14-18/h1-6,9,11-14H,7-8,10,15H2
    • InChI Key: UNJQAVRQQVJODE-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC1=CCCC1)=O

Computed Properties

  • Exact Mass: 282.117352223g/mol
  • Monoisotopic Mass: 282.117352223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų
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